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Compound of Interest

Compound Name: Di-p-tolylmethane
CAS No.: 4957-14-6
Cat. No.: B1294649
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Di-p-tolylmethane, including its
chemical identity, physicochemical properties, synthesis, purification, and analytical methods.
This document is intended to serve as a valuable resource for professionals in research and
development.

Chemical Identity and Synonyms

The compound commonly known as Di-p-tolylmethane is systematically named 1-methyl-4-
[(4-methylphenyl)methyl]benzene according to IUPAC nomenclature.[1] It is also recognized by
a variety of synonyms, which are listed below to facilitate literature searches and material
sourcing.

Synonyms:
e 4.4'-Dimethyldiphenylmethane[2][3]

 bis(4-methylphenyl)methane[2]
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p,p'-Ditolylmethane

Benzene, 1,1'-methylenebis[4-methyl-[2][3]

Toluene, p,p'-methylenedi-[2]

4,4'-Ditolylmethane[2]

Physicochemical Properties

A summary of the key quantitative data for Di-p-tolylmethane is presented in the table below.
These properties are essential for its handling, application in synthetic protocols, and analytical
characterization.

Property Value Reference
Molecular Formula CisHis [4]
Molecular Weight 196.29 g/mol [4]

White to light yellow powder or
Appearance ) ) [4]
crystalline solid

Melting Point 29 °C
Boiling Point 302 °C (at 760 mmHQ)
CAS Number 4957-14-6 [3][4]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of Di-p-tolylmethane are
provided in this section. These protocols are based on established chemical principles and
practices.

Di-p-tolylmethane can be synthesized via the Friedel-Crafts alkylation of toluene with a
suitable methylene source, such as formaldehyde or benzyl chloride, in the presence of a
Lewis acid catalyst.

Reaction Scheme:
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Caption: Synthesis of Di-p-tolylmethane via Friedel-Crafts alkylation.
Materials:
o Toluene (C7Hs)
o Paraformaldehyde ((CH20)n)
e Anhydrous Aluminum Chloride (AICIs3)
o Hydrochloric Acid (HCI), concentrated
e Dichloromethane (CH2Cl2)
e Sodium Bicarbonate (NaHCO:3), saturated solution
e Anhydrous Magnesium Sulfate (MgSQa)
o Ethanol (C2HsOH)

Procedure:

+ CH20, Catalyst + Toluene

Di-p-tolylmethane
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 In a three-necked round-bottom flask equipped with a mechanical stirrer, a reflux condenser,
and a dropping funnel, add toluene and anhydrous aluminum chloride.

e Cool the mixture in an ice bath with continuous stirring.

e Slowly add a solution of paraformaldehyde in concentrated hydrochloric acid through the
dropping funnel.

 After the addition is complete, allow the reaction mixture to warm to room temperature and
then reflux for 2-3 hours.

e Cool the reaction mixture and pour it onto crushed ice.
o Separate the organic layer and extract the aqueous layer with dichloromethane.

o Combine the organic layers and wash with a saturated sodium bicarbonate solution, followed
by water.

o Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent
under reduced pressure to obtain the crude product.

The crude Di-p-tolylmethane can be purified by recrystallization from ethanol to yield a
crystalline solid.

Procedure:
» Dissolve the crude product in a minimal amount of hot ethanol.

« If colored impurities are present, add a small amount of activated charcoal and heat the
solution again.

e Perform a hot filtration to remove the charcoal and any other insoluble impurities.
 Allow the filtrate to cool slowly to room temperature to induce crystallization.
o Further cool the mixture in an ice bath to maximize the yield of crystals.

o Collect the crystals by vacuum filtration and wash them with a small amount of cold ethanol.
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¢ Dry the purified crystals in a vacuum oven.

The following diagram illustrates the general workflow for purification by recrystallization.

Crude Di-p-tolylmethane

Dissolve in minimum

hot ethanol

Hot Filtration
(if necessary)

Slow Cooling &
Crystallization

Vacuum Filtration

Drying

Pure Di-p-tolylmethane

Click to download full resolution via product page

Caption: General workflow for the purification of Di-p-tolylmethane.

Gas Chromatography-Mass Spectrometry (GC-MS): A general GC-MS protocol for the analysis
of Di-p-tolylmethane is outlined below.
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Instrumentation:

GC Column: A non-polar capillary column, such as a DB-5ms (30 m x 0.25 mm I.D., 0.25 pm
film thickness), is suitable.

e Carrier Gas: Helium at a constant flow rate.
e Injector Temperature: 250 °C

e Oven Program: Start at 100 °C, hold for 2 minutes, then ramp to 280 °C at a rate of 10
°C/min, and hold for 5 minutes.

MS Detector: Electron lonization (EIl) at 70 eV.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The structure of Di-p-tolylmethane can
be confirmed by *H and 3C NMR spectroscopy.

e 1H NMR (CDCIs): Expected chemical shifts (d) include signals for the aromatic protons in the
range of 7.0-7.2 ppm, a singlet for the methylene protons around 3.9 ppm, and a singlet for
the methyl protons around 2.3 ppm.

e 13C NMR (CDCls): Expected chemical shifts (d) include signals for the aromatic carbons, the
methylene carbon, and the methyl carbons.

Signaling Pathways and Biological Activity

Currently, there is a lack of specific information in the public domain detailing the involvement
of Di-p-tolylmethane in biological signaling pathways or its application in drug development.
Further research is required to elucidate any potential biological activity and its mechanism of
action. The following diagram represents a generic signal transduction pathway to illustrate the
type of complex biological processes that are of interest in drug development.
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Caption: A simplified, generic intracellular signaling pathway.

Conclusion

This technical guide provides essential information on Di-p-tolylmethane for researchers and
professionals in the field of chemistry and drug development. The provided protocols for
synthesis, purification, and analysis are based on established methodologies and can be
adapted for specific laboratory conditions. While the biological activity of Di-p-tolylmethane
remains largely unexplored, this document serves as a foundational resource for future

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1294649/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-di-p-tolylmethane
https://www.benchchem.com/product/b1294649/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-di-p-tolylmethane
https://www.benchchem.com/product/b1294649/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-di-p-tolylmethane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294649?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

investigations into its potential applications., this document serves as a foundational resource
for future investigations into its potential applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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